Cas no 105579-45-1 (Ergoline,6-methyl-8-(1H-pyrazol-1-ylmethyl)-, (8b)- (9CI))

• Product Name: Ergoline,6-methyl-8-(1H-pyrazol-1-ylmethyl)-, (8b)- (9CI)
• CAS No: 105579-45-1
• MF: C₁₉H₂₂N₄
• MW: 306.404783725739
• CID: 198579
• PubChem ID: 3064753
• Update Time: 2025-04-19

Ergoline,6-methyl-8-(1H-pyrazol-1-ylmethyl)-, (8b)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Ergoline,6-methyl-8-(1H-pyrazol-1-ylmethyl)-, (8b)- (9CI)
• (6aR,9R)-7-methyl-9-(pyrazol-1-ylmethyl)-6,6a,8,9,10,10a-hexahydro-4H-indolo[4,3-fg]quinoline
• 6-Methyl-8-[(1H-pyrazol-1-yl)methyl]ergoline
• (5R,8R,10R)-6-Methyl-8-(1H-pyrazol-1-ylmethyl)ergoline
• Ergoline, 6-methyl-8-((H-pyrazol-1-yl)methyl)-, (8-beta)-
• SCHEMBL10757665
• 6-Methyl-8-beta-((1H-pyrazol-1-yl)methyl)ergoline
• 105579-45-1
• DTXSID20909602

• Inchi： 1S/C19H22N4/c1-22-11-13(12-23-7-3-6-21-23)8-16-15-4-2-5-17-19(15)14(10-20-17)9-18(16)22/h2-7,10,13,16,18,20H,8-9,11-12H2,1H3/t13-,16?,18-/m1/s1
• InChI Key： CEHQWLQYPXGEQW-DQYPLQBXSA-N
• SMILES： N1(C)C[C@H](CN2C=CC=N2)CC2C3C=CC=C4C=3C(=CN4)C[C@@H]12

Computed Properties

• Exact Mass: 306.18444672g/mol
• Monoisotopic Mass: 306.18444672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 36.8Ų